Cas no 100921-72-0 (2-furyl pivalate)

• Product Name: 2-furyl pivalate
• CAS No: 100921-72-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00052377
• CID: 124324
• PubChem ID: 11030222
• Update Time: 2025-06-08

2-furyl pivalate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, 2-furanyl ester
• 2-TRIMETHYLACETOXYFURAN
• furan-2-yl 2,2-dimethylpropanoate
• 2-furyl pivalate
• F2147-1089
• Furan-2-yl pivalate
• DTXSID10452495
• AKOS006274599
• 100921-72-0
• EN300-238856
• 2-FURYL 2,2-DIMETHYLPROPIONATE
• MFCD00052377
• SY345784
• CS-0272396
• 2,2-dimethyl-propionic acid furan-2-yl ester
• SCHEMBL3174800
• DB-416646

• MDL： MFCD00052377
• Inchi： 1S/C9H12O3/c1-9(2,3)8(10)12-7-5-4-6-11-7/h4-6H,1-3H3
• InChI Key： OAHLKGAYIMZHDH-UHFFFAOYSA-N
• SMILES： O(C1=CC=CO1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-furyl pivalate

2-Furyl Pivalate (CAS No. 100921-72-0): An Overview of Its Properties, Applications, and Recent Research

2-Furyl pivalate (CAS No. 100921-72-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as ethyl 2-furyl pivalate, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 2-furyl pivalate.

Chemical Properties and Structure

2-Furyl pivalate is a derivative of pivalic acid and furan. Its molecular formula is C₉H₁₂O₃, with a molecular weight of approximately 168.19 g/mol. The compound features a five-membered furan ring attached to a pivalate ester group, which imparts unique chemical and physical properties. The presence of the furan ring contributes to its aromatic character, while the pivalate ester group enhances its stability and reactivity in various chemical reactions.

The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a variety of chemical processes and formulations.

Synthesis Methods

The synthesis of 2-furyl pivalate can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of pivalic acid with 2-furfuryl alcohol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction typically proceeds under reflux conditions to ensure complete conversion:

C4H9C(O)OH + C4H4O → C9H12O3

An alternative approach involves the reaction of pivaloyl chloride with 2-furfuryl alcohol in an aprotic solvent such as dichloromethane or toluene. This method often yields higher purity products due to the absence of water and other impurities:

C4H9C(O)Cl + C4H4O → C9H12O3

Applications in Pharmaceuticals and Materials Science

2-Furyl pivalate has found applications in various industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs and drug candidates. The compound's ability to form stable esters makes it valuable in the development of prodrugs, which are designed to enhance drug delivery and bioavailability.

In materials science, 2-furyl pivalate is used as a monomer or cross-linking agent in polymer synthesis. Its reactivity with other functional groups allows for the creation of polymers with tailored properties, such as improved mechanical strength, thermal stability, and biodegradability. These polymers find applications in coatings, adhesives, and biomedical devices.

The scientific community continues to explore new applications and properties of 2-furyl pivalate. Recent studies have focused on its potential use in green chemistry and sustainable materials. For instance, researchers at the University of California have developed a novel method for synthesizing 2-furyl pivalate using renewable feedstocks such as furfural derived from biomass. This approach not only reduces environmental impact but also enhances the economic viability of the process.

In another study published in the Journal of Medicinal Chemistry, scientists investigated the use of 2-furyl pivalate-based prodrugs for targeted drug delivery. The results showed that these prodrugs exhibited enhanced solubility and stability compared to their parent compounds, leading to improved therapeutic outcomes in preclinical models.

Safety Considerations and Handling Guidelines

2-furyl pivalate strong > , it is essential to follow standard safety protocols to ensure worker health and environmental protection . The compound should be stored in tightly sealed containers away from heat sources and incompatible materials . Personal protective equipment (PPE) such as gloves , goggles , and lab coats should be worn during handling . In case of spills or exposure , appropriate first aid measures should be taken , and medical attention should be sought if necessary . p > article > response >